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Compound of Interest

Compound Name: L-METHIONINE (13C5)
Cat. No.: B1579926
Get Quote
\ J

Executive Summary

This guide provides the definitive protocol for the disposal of L-Methionine (13C5). Crucially,
L-Methionine (13C5) is a stable isotope-labeled compound and is NOT radioactive. It does not
require decay storage or disposal via the Nuclear Regulatory Commission (NRC) protocols.

However, as a laboratory chemical, it must be managed under Resource Conservation and
Recovery Act (RCRA) guidelines. The primary driver for disposal methodology is not the
methionine itself, but the matrix (solvents, biological media, or tissues) in which it is dissolved.

Part 1: Identification & Regulatory Classification

Before initiating disposal, you must validate the material's classification to prevent costly "over-
classification" (treating non-hazardous waste as radioactive or acutely toxic).

Chemical Profile

o Chemical Name: L-Methionine (13C5)

e CAS Number: 63-68-3 (Unlabeled generic); Specific labeled CAS may vary (e.g., 203527-23-
5).
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» Radioactivity Status:Non-Radioactive. The Carbon-13 isotope is stable.

 RCRA Status: Not listed on the EPA P-list (acutely hazardous) or U-list (toxic). It is generally
classified as non-hazardous organic waste unless mixed with hazardous solvents.

The "Matrix Rule" (Causality of Disposal)

In metabolic flux analysis or LC-MS workflows, L-Methionine (13C5) is rarely disposed of in its
pure form. It is usually a contaminant within a larger volume of solvent or biological material.

e Rule: The hazardous characteristic of the mixture determines the disposal path.

o Example: L-Methionine (13C5) in water is non-hazardous. L-Methionine (13C5) in
Acetonitrile is Ignitable Hazardous Waste (D001).

Part 2: Waste Stream Segregation (Self-Validating
System)

To maintain a self-validating safety system, you must segregate waste at the point of
generation. Mixing streams (e.g., putting halogenated solvents with aqueous buffers)
significantly increases disposal costs and creates safety risks during incineration.

Waste Classification Matrix
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Waste Stream

Matrix Composition

RCRA Hazard Code

Disposal Method

Pure Solid L-

None (Non-regulated

Solid Chemical Waste

Stream A o ] )
Methionine (13C5) solid) Bin
Sanitary Sewer (if
Aqueous Stock )
Stream B None (pH 5-9) local regs permit) or
(Water/PBS)
Aqueous Waste
LC-MS Mobile Phase ) Flammable Solvent
Stream C o D001 (Ignitable)
(Acetonitrile/MeOH) Waste
Extraction Waste Halogenated Solvent
Stream D F002 (Halogenated)
(Chloroform/DCM) Waste
Cell Culture Media ) Autoclave
Stream E Biohazard

(Viral/Bacterial)

Chemical Waste

Part 3: Detailed Disposal Protocols
Protocol A: Disposal of Pure Solid or Expired Stock

Context: Expired lyophilized powder or spilled solid material.

» Personal Protective Equipment (PPE): Wear nitrile gloves, lab coat, and safety glasses.

Respiratory protection is generally not required unless large dust clouds are generated.

o Containment: Sweep up spilled material carefully to avoid dust generation.[1][2] Place in a

sealable polyethylene bag or screw-top jar.

o Labeling: Label the container as "Non-Hazardous Solid Chemical Waste - L-Methionine."

» Disposal: Place in the lab's non-hazardous chemical waste drum.

o Note: Do not dispose of in regular trash. While non-toxic, it looks like a chemical, and

janitorial staff may flag it as a safety breach.

Protocol B: Disposal of LC-MS/HPLC Waste

Context: Post-column effluent containing Methionine 13C5, Acetonitrile, and Formic Acid.
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e Segregation: Ensure the waste container is compatible with organic solvents (HDPE or
Glass).

e Venting: Use a safety cap with a charcoal filter to prevent pressure buildup from volatile
solvents.

e Labeling:

o

Primary Constituent: Acetonitrile (e.g., 90%)

[¢]

Secondary Constituent: Water (e.g., 10%)

[¢]

Contaminant: Trace L-Methionine (13C5)

[e]

Hazard Checkbox: Ignitable[3]

o Disposal: Transfer to the institution's Central Accumulation Area (CAA) for incineration.

Protocol C: Biological/lMetabolic Waste

Context: Cell culture media containing 13C5 tracer.

o Deactivation: If the cells are BSL-1 or BSL-2, the biological hazard takes precedence.
o Method 1: Autoclave at 121°C for 30 minutes.
o Method 2: Chemical disinfection (10% Bleach) for 20 minutes.

e Chemical Assessment:

o If Bleach was used: Do NOT mix with ammonia or acids. Flush down the drain with
copious water (if local EHS permits).

o If Autoclaved: The liquid is now sterile chemical waste. If it contains no heavy metals or
toxic additives, it may often be sewered. Consult local EHS.

Part 4: Visualization of Disposal Logic
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The following decision tree illustrates the logical flow for determining the correct waste stream.
This visual aids in rapid decision-making at the bench.

Start: L-Methionine (13C5) Waste

Physical State?

Solid / Powder Liquid Solution

Non-Hazardous

Chemical Waste Bin Identify Matrix

Biological Chemical Solvent
(Cells/Media) (LC-MS/Extraction)

\

Deactivate Halogenated?

(Autoclave/Bleach)

Sterile & Non-Toxic

Sanitary Sewer

. Yes (Chloroform/DCM) No (Acetonitrile/MeOH)
(If local regs permit)

Halogenated Waste Stream Organic Solvent Waste

(High Temp Incineration) (Fuel Blending)
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Caption: Decision logic for segregating L-Methionine (13C5) waste streams based on physical
state and solvent matrix.

Part 5: Container Management (RCRA Empty Rule)
To minimize waste volume, empty reagent bottles should be processed immediately.

o Triple Rinse: The EPA requires containers to be "triple rinsed" to be considered "RCRA
Empty" (40 CFR 261.7).[4][5]

[¢]

Step 1: Add a small amount of solvent (water or ethanol) to the bottle.

o

Step 2: Shake vigorously.

o

Step 3: Pour the rinsate into the appropriate waste container (Stream B or C).

o

Step 4: Repeat three times.
» Defacing: Cross out the label using a permanent marker. Remove the cap.

e Recycling/Trash: The bottle can now be placed in the glass recycling or regular trash,
depending on facility rules.

Part 6: Emergency Spill Response

In the event of a spill, follow the S.W.1.M. protocol:

Stop the spill: Upright the bottle if safe to do so.

Warn others: Notify nearby personnel.

Isolate the area: Mark the zone.

Minimize exposure:

o Solid Spill: Dampen a paper towel to wipe up powder (prevents dust). Place in a bag.
Wash the area with soap and water.[6][7]
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o Liquid Spill: Use absorbent pads. If the solvent is flammable (e.g., LC-MS mobile phase),
turn off ignition sources immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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